Cas no 190898-78-3 ([2-amino-5-(4-chlorobenzoyl)phenyl](3-chlorophenyl)methanone)

• Product Name: [2-amino-5-(4-chlorobenzoyl)phenyl](3-chlorophenyl)methanone
• CAS No: 190898-78-3
• MF: C₂₀H₁₃Cl₂NO₂
• MW: 370.228723287582
• CID: 1384845
• PubChem ID: 23248655
• Update Time: 2025-04-20

[2-amino-5-(4-chlorobenzoyl)phenyl](3-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-amino-5-(4-chlorobenzoyl)phenyl](3-chlorophenyl)methanone
• methanone, [2-amino-5-(4-chlorobenzoyl)phenyl](3-chlorophenyl)-
• DTXSID401173535
• 190898-78-3

• Inchi： 1S/C20H13Cl2NO2/c21-15-7-4-12(5-8-15)19(24)14-6-9-18(23)17(11-14)20(25)13-2-1-3-16(22)10-13/h1-11H,23H2
• InChI Key： ZUTQOEHQCCCWOP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C(=CC=C(C(C2C=CC(=CC=2)Cl)=O)C=1)N)=O

Computed Properties

• Exact Mass: 369.03249
• Monoisotopic Mass: 369.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16